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Compound of Interest

Compound Name: BG11

Cat. No.: B15580790 Get Quote

For researchers, scientists, and drug development professionals, the ability to cultivate

extremophiles—organisms that thrive in environments hostile to most life—opens up a new

frontier for discovering novel bioactive compounds and industrial catalysts. The choice of

culture medium is a critical first step in this endeavor. BG11 medium, a versatile and widely

used formulation for cyanobacteria and algae, serves as a robust foundation for cultivating a

diverse range of extremophilic microorganisms. This guide provides an in-depth technical

overview of BG11 medium, detailing its standard composition and modifications for the

successful culture of various extremophiles.

The Core Foundation: Standard BG11 Medium
BG11 medium is a buffered, broad-spectrum growth medium that supports the cultivation of a

wide variety of cyanobacteria and microalgae.[1] Its well-defined composition of

macronutrients, micronutrients, and trace metals provides the essential elements for

photosynthetic life.

Standard Composition of BG11 Medium
The composition of standard BG11 medium can vary slightly between different laboratories and

culture collections. The following table summarizes the typical concentrations of the

components.
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Component
Stock Solution
Concentration

Amount per
Liter of
Medium

Final
Concentration

References

Macronutrients

Sodium Nitrate

(NaNO₃)
150 g/L 10 mL 1.5 g/L [2][3]

Dipotassium

Phosphate

(K₂HPO₄)

30 g/L or 40 g/L

(trihydrate)
1 mL

0.03 g/L or 0.04

g/L
[3]

Magnesium

Sulfate

Heptahydrate

(MgSO₄·7H₂O)

75 g/L 1 mL 0.075 g/L [3]

Calcium Chloride

Dihydrate

(CaCl₂·2H₂O)

36 g/L 1 mL 0.036 g/L [3]

Sodium

Carbonate

(Na₂CO₃)

20 g/L 1 mL 0.02 g/L [3]

Chelators & Iron

Source

Citric Acid 6 g/L 1 mL 0.006 g/L [3]

Ferric

Ammonium

Citrate

6 g/L 1 mL 0.006 g/L [3]

Disodium EDTA

Dihydrate

(Na₂EDTA·2H₂O)

1 g/L 1 mL 0.001 g/L [3]

Trace Metals

(from a

1 mL [3]
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combined stock

solution)

Boric Acid

(H₃BO₃)
2.86 g/L 2.86 mg/L [2][3]

Manganese

Chloride

Tetrahydrate

(MnCl₂·4H₂O)

1.81 g/L 1.81 mg/L [2][3]

Zinc Sulfate

Heptahydrate

(ZnSO₄·7H₂O)

0.222 g/L 0.222 mg/L [2][3]

Sodium

Molybdate

Dihydrate

(Na₂MoO₄·2H₂O)

0.390 g/L 0.390 mg/L [2][3]

Copper Sulfate

Pentahydrate

(CuSO₄·5H₂O)

0.079 g/L 0.079 mg/L [2][3]

Cobalt(II) Nitrate

Hexahydrate

(Co(NO₃)₂·6H₂O)

0.0494 g/L 0.0494 mg/L [2][3]

Experimental Protocol: Preparation of Standard BG11
Medium
The following protocol outlines the steps for preparing one liter of standard BG11 medium

using stock solutions.

1. Preparation of Stock Solutions:

Prepare individual stock solutions for each component as listed in the table above by

dissolving the specified amount of chemical in deionized water.
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The trace metal solution is prepared by dissolving all the trace metal components in the

specified order in one liter of deionized water.[3]

Store stock solutions in a refrigerator to prevent degradation.[2]

2. Preparation of Final Medium:

To approximately 900 mL of deionized water, add the specified volume of each stock solution

while stirring continuously.[4] It is crucial to add the components in the order they are listed to

prevent precipitation.[3]

Adjust the pH of the medium to approximately 7.1-7.5 using 1M HCl or NaOH.[5][6] Note that

the initial pH may be around 8.5 and adjusting it downwards can help prevent precipitation.

[3]

Bring the final volume to 1 liter with deionized water.[4]

3. Sterilization:

For liquid medium, dispense into appropriate vessels (e.g., flasks) and autoclave at 121°C

(15 psi) for 15-20 minutes.[2][7]

For solid medium, add 10-15 g/L of agar to the medium before autoclaving.[8][9]

Alternatively, autoclave the agar solution separately from a double-strength medium solution

and mix them when cooled to about 50°C.[9]

Be aware that autoclaving can alter the final pH of the medium.[4]

4. Storage:

Store the sterilized medium at room temperature or in a refrigerator until use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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